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Introduction
Sodium mercaptobenzothiazole (NaMBT) is a versatile organic compound widely utilized as

a key additive in the formulation of metalworking fluids (MWFs). Its primary function is as a

highly effective corrosion inhibitor, particularly for non-ferrous metals such as copper and its

alloys, which are commonly found in machinery and workpieces.[1] Additionally, NaMBT

exhibits biocidal and fungicidal properties, contributing to the overall stability and longevity of

the fluid by controlling microbial growth.[2][3][4][5]

These application notes provide a comprehensive guide to the formulation of semi-synthetic

metalworking fluids containing sodium mercaptobenzothiazole. This document outlines a

typical formulation, details the functional roles of each component, and provides standardized

protocols for evaluating the performance of the final product, with a focus on corrosion

inhibition and biostability.

Formulation of a Semi-Synthetic Metalworking Fluid
Semi-synthetic metalworking fluids offer a balance of the lubricating properties of soluble oils

and the cooling and cleanliness of synthetic fluids. A typical formulation is presented below,

incorporating sodium mercaptobenzothiazole as a key corrosion inhibitor and biocide.
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Typical Formulation of a Semi-Synthetic Metalworking
Fluid Concentrate

Component Function
Typical Concentration (%
w/w)

Naphthenic/Paraffinic Base Oil Primary Lubricant 40 - 60

Emulsifier Package (e.g.,

Sodium Petroleum Sulfonate,

Non-ionic surfactants)

Disperses oil in water 10 - 20

Sodium

Mercaptobenzothiazole (50%

aq. solution)

Corrosion Inhibitor (non-

ferrous), Biocide
1.0 - 5.0

Amine Borate / Alkanolamine
Corrosion Inhibitor (ferrous),

pH buffer
5 - 15

Fatty Acid
Lubricity additive, Co-

emulsifier
2 - 8

Extreme Pressure (EP)

Additive (e.g., sulfurized or

chlorinated paraffin)

Enhanced lubricity under high

pressure
1 - 5

Biocide/Fungicide (e.g.,

Triazine, Oxazolidine)

Broad-spectrum microbial

control
0.5 - 2.0

Antifoaming Agent Prevents foam formation 0.1 - 1.0

Deionized Water Diluent Balance to 100

This is a representative formulation. The exact composition may vary depending on the specific

application and desired performance characteristics.

Functional Relationship of Key Components
The following diagram illustrates the synergistic and functional relationships between the core

components of the metalworking fluid formulation.
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Preparation Testing Evaluation

Prepare MWF Dilutions Place Filter Paper
in Petri Dish Add Diluted MWF Add Cast Iron Chips Incubate for 24h Remove Chips Inspect Filter Paper

for Rust Stains Determine Breakpoint
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Preparation Testing Evaluation

Polish Copper Strip Immerse Strip in MWF Heat at Specified Temp/Time Remove and Wash Strip Compare to ASTM Standard Chart Assign Corrosion Rating
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Prepare Diluted MWF

Inoculate with Microorganisms

Incubate at Room Temperature

Sample at Time Intervals

Perform Serial Dilutions

Plate on Agar Media

Incubate Plates

Count Colonies (CFU/mL)

Analyze Microbial Growth Over Time

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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